Cas no 851944-83-7 (N-2-(2-methoxyphenyl)ethyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

N-2-(2-methoxyphenyl)ethyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide structure
851944-83-7 structure
Product Name:N-2-(2-methoxyphenyl)ethyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
CAS No:851944-83-7
MF:C17H17N3O3S
MW:343.40018248558
CID:6251909
PubChem ID:4135695
Update Time:2024-01-06

N-2-(2-methoxyphenyl)ethyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(2-methoxyphenyl)ethyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
    • F0636-0253
    • N-(2-methoxyphenethyl)-3-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
    • EiM08-19168
    • 851944-83-7
    • N-[2-(2-methoxyphenyl)ethyl]-3-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • N-[2-(2-methoxyphenyl)ethyl]-3-methyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
    • AKOS005761018
    • Inchi: 1S/C17H17N3O3S/c1-11-10-24-17-19-9-13(16(22)20(11)17)15(21)18-8-7-12-5-3-4-6-14(12)23-2/h3-6,9-10H,7-8H2,1-2H3,(H,18,21)
    • InChI Key: YRGFVGUVSLDXBP-UHFFFAOYSA-N
    • SMILES: S1C=C(C)N2C1=NC=C(C(NCCC1C=CC=CC=1OC)=O)C2=O

Computed Properties

  • Exact Mass: 343.09906259g/mol
  • Monoisotopic Mass: 343.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 96.3Ų

N-2-(2-methoxyphenyl)ethyl-3-methyl-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Pricemore >>

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